7-[(1-ethyl-3-isobutyl-1H-pyrazol-5-yl)carbonyl]-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one

• IUPAC Name: 9-[2-ethyl-5-(2-methylpropyl)pyrazole-3-carbonyl]-3-methyl-1-oxa-3,9-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C18H28N4O3/c1-5-22-15(10-14(19-22)9-13(2)3)16(23)21-8-6-7-18(12-21)11-20(4)17(24)25-18/h10,13H,5-9,11-12H2,1-4H3
• InChI Key: JTCHTQYTLVUWKK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)CC(C)C)C(=O)N2CCCC3(C2)CN(C(=O)O3)C
• Molecular Formula: C18H28N4O3
• Molecular Weight: 348.4 g/mol

Description

The compound is a complex organic molecule that contains a pyrazole ring and a spirocyclic structure. Pyrazole is a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. Spirocyclic compounds are a class of organic compounds that contain two or more rings that share one atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the pyrazole ring and the spirocyclic structure. The pyrazole ring would contribute to the compound’s aromaticity, while the spirocyclic structure would add three-dimensionality to the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the functional groups present. Pyrazole compounds are generally stable and have good thermal stability.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential biological activities. It could also be interesting to explore its potential applications in medicinal chemistry, given the known biological activities of many pyrazole derivatives.